Cas no 1600936-92-2 (4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane)

• Product Name: 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane
• CAS No: 1600936-92-2
• MF: C₁₀H₁₇BrCl₂O₂
• MW: 320.050781011581
• CID: 5776870
• PubChem ID: 114774081
• Update Time: 2025-10-28

4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane Chemical and Physical Properties

Names and Identifiers

• EN300-1134704
• 1600936-92-2
• 4-{[(3-bromo-1,4-dichlorobutan-2-yl)oxy]methyl}oxane
• 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane

• Inchi： 1S/C10H17BrCl2O2/c11-9(5-12)10(6-13)15-7-8-1-3-14-4-2-8/h8-10H,1-7H2
• InChI Key： LZRIZBLVBZQOBV-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCC1CCOCC1

Computed Properties

• Exact Mass: 317.97890g/mol
• Monoisotopic Mass: 317.97890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane

Introduction to Compound with CAS No 1600936-92-2 and Product Name: 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane

The compound with the CAS number 1600936-92-2 and the product name 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The molecular structure, characterized by a bromo and chloro substituted butyl chain linked to an oxymethyl group on an oxane ring, presents a rich scaffold for chemical modifications and biological evaluations.

In recent years, there has been a growing interest in the synthesis and characterization of oxygen-containing heterocycles due to their prevalence in bioactive molecules. The oxane ring, a three-membered ether, is particularly noteworthy for its stability and versatility in forming complex architectures. The presence of both bromo and chloro substituents on the butyl chain enhances the reactivity of this compound, making it a valuable intermediate for further functionalization. These features are particularly relevant in the context of drug discovery, where structural diversity is key to identifying compounds with optimal pharmacological properties.

The synthesis of 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the bromo and chloro groups can be achieved through halogenation reactions, while the attachment of the oxymethyl group can be accomplished via nucleophilic addition or condensation reactions. These synthetic strategies are not only efficient but also scalable, making this compound suitable for large-scale production if needed.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the bromo, chloro, and oxymethyl functionalities provides multiple points for further chemical modification. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups, while nucleophilic substitution reactions can be used to replace the halogens with other functional groups. These transformations open up numerous possibilities for designing molecules with tailored biological activities.

Recent research in medicinal chemistry has demonstrated that compounds containing oxygen heterocycles often exhibit significant biological activity. For example, oxazolidinones and tetrahydropyrans have been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. The structural motif present in 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane shares similarities with these bioactive scaffolds, suggesting that it may also exhibit promising pharmacological effects. Further studies are warranted to explore its potential applications in drug development.

The compound's unique structural features also make it an interesting candidate for material science applications. The presence of both rigid and flexible parts in its molecular structure could lead to novel materials with enhanced properties such as solubility, stability, or biodegradability. Additionally, the ability to modify various functional groups on the molecule allows for fine-tuning of material characteristics according to specific requirements.

In conclusion, the compound with CAS no 1600936-92-2 and product name 4-{(3-bromo-1,4-dichlorobutan-2-yl)oxymethyl}oxane represents a versatile and promising molecule with potential applications in both pharmaceuticals and materials science. Its unique structural features, including the presence of bromo, chloro, and oxymethyl groups on an oxane ring, make it an attractive scaffold for further chemical modifications and biological evaluations. As research in this area continues to evolve, it is likely that this compound will play an important role in the development of new drugs and advanced materials.